2-Cyclohexyl-5-(5-methylthiophen-2-yl)thiophene

• CAS RN: 106925-68-2
• Molecular Formula: C15H12S2
• Molecular Weight: 256.4 g/mol
• IUPAC Name: 2-methyl-5-(5-phenylthiophen-2-yl)thiophene
• InChI: InChI=1S/C15H12S2/c1-11-7-8-14(16-11)15-10-9-13(17-15)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key: MFXXCEADTPYANQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C2=CC=C(S2)C3=CC=CC=C3

Description

2-Cyclohexyl-5-(5-methylthiophen-2-yl)thiophene is a useful research compound. Its molecular formula is C15H12S2 and its molecular weight is 256.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere a stirred solution of 3.0 grams (0.012 mole) of 1-phenyl-4-(5-methyl-2-thienyl)-1,4-butanedione and 3.0 grams (0.008 mole) of Lawesson's reagent in 100 ml of toluene was heated under reflux for one hour. The reaction mixture was concentrated under reduced pressure to a residue. The residue was subjected to column chromatography on silica gel using 15% methylene chloride-hexane as eluent. The appropriate fractions were combined and concentrated under reduced pressure to give 2.7 grams of 5'-methyl-5-phenyl[2,2'-bithienyl]; m.p. 102° C.